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Compound of Interest

Compound Name: Ethyl 2-hydroxyisobutyrate

Cat. No.: B1328902 Get Quote

An In-depth Technical Guide to Ethyl 2-Hydroxyisobutyrate

Ethyl 2-hydroxyisobutyrate is a valuable organic compound primarily utilized as a synthetic

building block in various chemical industries. For researchers and professionals in drug

development and materials science, its significance is most pronounced as a precursor to key

reagents in controlled polymerization processes. This guide provides a comprehensive

overview of its properties, synthesis, and critical applications.

Chemical Identifiers
The following table summarizes the key identifiers for Ethyl 2-hydroxyisobutyrate.[1]

Identifier Value

CAS Number 80-55-7

IUPAC Name ethyl 2-hydroxy-2-methylpropanoate

Molecular Formula C₆H₁₂O₃

InChI Key GFUIDHWFLMPAGY-UHFFFAOYSA-N

SMILES CCOC(=O)C(C)(C)O

Synonyms

Ethyl 2-hydroxy-2-methylpropionate, Ethyl α-

hydroxyisobutyrate, 2-Hydroxyisobutyric acid

ethyl ester
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Physicochemical and Safety Data
The physical and chemical properties of Ethyl 2-hydroxyisobutyrate are detailed below. This

data is essential for its handling, application in reactions, and purification.

Property Value Source

Molecular Weight 132.16 g/mol [1]

Appearance Colorless to pale yellow liquid Fisher Scientific

Boiling Point 149-150 °C Fisher Scientific

Density 0.965 g/mL Stenutz

Refractive Index 1.407 @ 20°C Stenutz

Safety Information: Ethyl 2-hydroxyisobutyrate is classified as a flammable liquid and vapor.

[1] It is also known to cause skin and serious eye irritation and may cause respiratory irritation.

[1] Appropriate personal protective equipment should be used when handling this chemical.

Experimental Protocols
Synthesis of Ethyl 2-hydroxyisobutyrate
A common method for synthesizing Ethyl 2-hydroxyisobutyrate is through the Fischer

esterification of 2-hydroxyisobutyric acid with ethanol, using a strong acid catalyst like sulfuric

acid.[2]

Materials:

2-hydroxyisobutyric acid (5.0 g, 48 mmol)

Ethanol (100 mL)

Concentrated sulfuric acid (130 μL, 2.4 mmol)

Deionized water

Dichloromethane
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Anhydrous magnesium sulfate

Protocol:

A solution of 2-hydroxyisobutyric acid in ethanol is prepared in a round-bottom flask.

Concentrated sulfuric acid is carefully added to the solution.

The mixture is heated to reflux and maintained for 24 hours under an inert atmosphere.[2]

After cooling, the solvent (ethanol) is removed under reduced pressure.

The resulting residue is taken up in deionized water (100 mL).[2]

The aqueous solution is extracted three times with dichloromethane (3 x 50 mL).[2]

The combined organic extracts are dried over anhydrous magnesium sulfate, filtered, and

concentrated to yield the final product.[2]
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Reactants Preparation
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Synthesis workflow for Ethyl 2-hydroxyisobutyrate.
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Application in Drug Development and Polymer
Chemistry
While Ethyl 2-hydroxyisobutyrate has applications as a fragrance ingredient, its most

significant role for researchers is as a precursor to Ethyl 2-bromoisobutyrate, a widely used

initiator in Atom Transfer Radical Polymerization (ATRP).[3] ATRP is a powerful controlled

polymerization technique used to synthesize well-defined polymers with specific architectures,

molecular weights, and functionalities. These polymers are crucial in advanced applications,

including the development of drug delivery systems, hydrogels, and biocompatible materials.

The conversion of the tertiary alcohol in Ethyl 2-hydroxyisobutyrate to a tertiary bromide is a

standard synthetic transformation. This is typically achieved using reagents such as

phosphorus tribromide (PBr₃) or hydrobromic acid (HBr). The resulting Ethyl 2-

bromoisobutyrate serves as a highly efficient initiator for the polymerization of a wide range of

monomers, such as styrenes and (meth)acrylates.

The logical workflow from the base molecule to a functional polymer is outlined in the diagram

below.

Ethyl 2-hydroxyisobutyrate
(Precursor)

Bromination
(e.g., with PBr₃)

 Synthetic
Conversion Ethyl 2-bromoisobutyrate

(ATRP Initiator)

Atom Transfer Radical
Polymerization (ATRP)

 Initiates
Reaction 

Well-Defined Polymer
(for Drug Delivery, etc.)

 Produces 

Monomers
(e.g., Methacrylates)

 Polymerizes 
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Conversion of Ethyl 2-hydroxyisobutyrate to an ATRP initiator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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